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Compound of Interest

Compound Name: Ethyl cyclododecylideneacetate

CAS No.: 1903-26-0

Cat. No.: B168044

Get Quote

Compound: Ethyl Cyclododecylideneacetate CAS: 1903-26-0 Formula: C₁₆H₂₈O₂ MW:

252.39 g/mol [1]

Executive Summary
Ethyl cyclododecylideneacetate is a lipophilic

-unsaturated ester characterized by a large hydrophobic cyclododecane ring fused to a polar
ethyl acetate moiety. Its solubility profile is dominated by the non-polar hydrocarbon backbone,
making it highly soluble in non-polar and moderately polar organic solvents, while exhibiting
negligible solubility in water.

Effective handling requires selecting solvents that balance the dissolution of the lipophilic ring

with the polarity required for reactions or purification (e.g., chromatography). This guide

outlines the theoretical solubility parameters, empirical solvent compatibility, and validated

protocols for solubility determination.
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Chemical Profile & Physicochemical Properties[2][3]
[4][5][6][7][8][9][10][11]
Understanding the structural moieties is critical for predicting solvent interactions.

Property Data / Description Relevance to Solubility

Structure
Cyclododecane ring +

-unsaturated ester

Dual Nature: The C12 ring

drives lipophilicity; the ester

group allows weak H-bonding

acceptance.

Physical State
Viscous liquid or low-melting

solid (isomer dependent)

Requires gentle heating for

dissolution in borderline

solvents (e.g., cold alcohols).

LogP (Predicted) ~6.6

Highly Lipophilic. Partitions

strongly into organic phases;

immiscible with water.

H-Bond Donors 0

No donor capability; relies on

dipole-dipole and dispersion

forces.

H-Bond Acceptors 2 (Carbonyl & Ether oxygen)

Soluble in protic solvents

(alcohols) only if the

hydrophobic effect is

overcome.

Solubility Profile in Organic Solvents[9][12]
The following data categorizes solvents based on their interaction efficiency with Ethyl
cyclododecylideneacetate.

Empirical Solubility Table
Note: "High" > 100 mg/mL; "Moderate" = 10–100 mg/mL; "Low" < 10 mg/mL.
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Solvent Class
Representative
Solvents

Solubility Rating Mechanistic Insight

Chlorinated
Dichloromethane

(DCM), Chloroform
Excellent

Primary choice for

synthesis and

extraction. High

dispersion forces

match the C12 ring.

Esters/Ketones Ethyl Acetate, Acetone Excellent

"Like dissolves like."

The ester moiety

interacts favorably

with these polar

aprotic solvents.

Aromatics Toluene, Benzene Excellent

-stacking interactions

with the double bond

and strong dispersion

forces with the ring.

Alkanes
Hexane, Heptane,

Pentane
Good to High

Excellent for

recrystallization (if

solid) or

chromatography. May

require warming if the

compound is a solid.

Alcohols
Methanol, Ethanol,

Isopropanol
Moderate

Temperature-

dependent. High

solubility at reflux;

potential for "oiling

out" at low temps due

to the hydrophobic

ring.

Ethers THF, Diethyl Ether,

MTBE

High Excellent general-

purpose solvents;

THF is ideal for

reaction chemistry
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(e.g., HWE

olefination).

Water Water Insoluble

The hydrophobic C12

ring overwhelms the

polar ester group.

Solvent Selection Logic for Workflows
Reaction Medium: Anhydrous THF or Toluene are preferred to prevent hydrolysis while

maintaining high solubility of reagents.

Extraction:Ethyl Acetate or DCM are superior for partitioning the compound from aqueous

reaction quenches.

Purification (Chromatography): A gradient of Hexane/Ethyl Acetate (e.g., 95:5 to 80:20) is the

standard mobile phase. The compound elutes early due to high lipophilicity.

Experimental Protocols
Protocol: Gravimetric Solubility Determination
Use this validated workflow to determine exact saturation limits for specific lots.

Objective: Quantify solubility (

) in mg/mL at

.

Preparation: Weigh 100 mg of Ethyl cyclododecylideneacetate into a 4 mL glass vial.

Solvent Addition: Add the target solvent in

increments while vortexing.

Observation:

If dissolved immediately (
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), solubility is

.

If undissolved after 2 mL, heat to

and sonicate.

Equilibration: If solid persists, stir at

for 24 hours.

Filtration: Filter supernatant through a

PTFE syringe filter.

Quantification: Evaporate a known volume (

) of filtrate in a tared vessel and weigh the residue (

).

Visualization: Solvent Selection Decision Tree
The following diagram illustrates the logical flow for selecting a solvent based on the intended

application (Synthesis vs. Purification).
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Start: Solvent Selection for
Ethyl Cyclododecylideneacetate

Intended Application?

Synthesis / Reaction Purification / Isolation

Reagents Involved? Column Chromatography Recrystallization

Select: Anhydrous THF
(General Purpose)

Strong Bases (NaH, LDA)

Select: Toluene
(High Temp/Reflux)

Acid Catalysis / Dehydration

Select: Hexane/EtOAc
(Gradient Elution)

Non-polar Stationary Phase

Select: Methanol/Ethanol
(Cooling induces precipitation)

High Temp Solubility,
Low Cold Solubility

Click to download full resolution via product page

Caption: Decision logic for selecting the optimal solvent based on process requirements,

balancing polarity and solubility.

Synthesis & Workup Context
The solubility profile is most critical during the synthesis via the Horner-Wadsworth-Emmons

(HWE) reaction.

Reaction: Cyclododecanone + Triethyl phosphonoacetate

Product.
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Solvent:THF or DME is used to solubilize the phosphonate anion.

Workup:

The reaction mixture is quenched with water.

Phase Separation: The product partitions immediately into the organic layer. Ethyl Acetate

or Diethyl Ether are recommended for extraction.

Washing: Wash with Brine (saturated NaCl). The high lipophilicity of the product prevents

loss into the aqueous phase.

Cyclododecanone +
Phosphonate

Reaction Phase
Solvent: THF or Toluene

 Dissolution Aqueous Quench
(Water/Acid)

 Complete Extraction
Solvent: EtOAc or DCM

 Partitioning Isolation
Evaporation -> Oil/Solid

 Drying & Vac.

Click to download full resolution via product page

Caption: Workflow showing solvent transitions from reaction medium (THF) to extraction

solvent (EtOAc).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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